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Compound of Interest

Compound Name:
Methyl 4-Oxotetrahydrothiophene-

3-carboxylate

Cat. No.: B144383 Get Quote

An In-depth Technical Guide to Methyl 4-
Oxotetrahydrothiophene-3-carboxylate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 4-Oxotetrahydrothiophene-3-carboxylate is a heterocyclic organic compound that

serves as a valuable intermediate in synthetic organic chemistry.[1][2] Its unique structural

features, including a sulfur-containing thiolane ring, a ketone group, and a methyl ester, make it

a versatile building block for the synthesis of more complex molecules, particularly in the

pharmaceutical and agrochemical industries.[3] This technical guide provides a comprehensive

overview of the physical and chemical properties of Methyl 4-Oxotetrahydrothiophene-3-
carboxylate, including detailed experimental protocols and safety information, to support its

application in research and development.

Physical and Chemical Properties
The fundamental physical and chemical properties of Methyl 4-Oxotetrahydrothiophene-3-
carboxylate are summarized in the table below. This data is essential for its proper handling,

storage, and application in chemical reactions.
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Property Value Reference

Molecular Formula C₆H₈O₃S [1]

Molecular Weight 160.19 g/mol [1][4]

CAS Number 2689-68-1 [1][4]

Appearance Pale beige crystals [2]

Melting Point 29-31 °C or 37-38 °C [1][2]

Boiling Point 95 °C [1]

Density 1.309 ± 0.06 g/cm³ (Predicted) [1]

Solubility Chloroform [1]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of Methyl 4-
Oxotetrahydrothiophene-3-carboxylate. Below are the expected spectral features based on

its chemical structure.

Technique Expected Features

¹H NMR

Signals corresponding to the methoxy group

protons, the protons on the thiophene ring, and

the proton of the ester group.

¹³C NMR

Resonances for the carbonyl carbons of the

ketone and ester groups, the carbons of the

thiophene ring, and the methoxy carbon.

IR Spectroscopy

Characteristic absorption bands for the C=O

stretching of the ketone and ester functionalities,

typically around 1700 cm⁻¹. C-O stretching

bands for the ester group are also expected.[3]

Mass Spectrometry
A molecular ion peak corresponding to the

molecular weight of the compound.
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Experimental Protocols
Synthesis of Methyl 4-Oxotetrahydrothiophene-3-
carboxylate
A common method for the synthesis of Methyl 4-Oxotetrahydrothiophene-3-carboxylate
involves the reaction of methyl acrylate with methyl mercaptoacetate.[1]

Materials:

Methyl acrylate

Methyl mercaptoacetate

Piperidine

Lithium metal

Methanol

Toluene

1N Hydrochloric acid (HCl)

Dichloromethane (DCM)

Ethyl acetate (EtOAc)

Petroleum ether

Procedure:[1]

Step 1: Synthesis of Methyl 3-((methoxycarbonyl)methylthio)propionate

Slowly add methyl acrylate (99.2 g, 1.1 mmol) to a solution of methyl mercaptoacetate (91

mL, 1.0 mmol) and piperidine (2.0 mL, 0.02 mol).

Maintain the reaction temperature at 50 °C and stir for 2 hours.
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Distill off excess methyl acrylate and piperidine under high vacuum to obtain methyl 3-

((methoxycarbonyl)methylthio)propionate.

Step 2: Cyclization to Methyl 4-Oxotetrahydrothiophene-3-carboxylate

Treat lithium metal (250 g, 2.12 mol) with methanol (80 mL) in toluene (0.30 L) at room

temperature until the lithium is completely dissolved.

Add the methyl 3-((methoxycarbonyl)methylthio)propionate obtained in Step 1 over 30

minutes at 70 °C.

Increase the reaction temperature to distill off the methanol, reaching a final temperature

of 110 °C. Maintain this temperature for 18 hours.

Cool the reaction mixture and collect the resulting solid by filtration. This solid is enriched

with the lithium salt of the desired product.

Acidify the solid with 1N HCl solution and extract with dichloromethane.

Concentrate the organic phase and purify the residue by column chromatography using a

gradient of ethyl acetate in petroleum ether (2% to 10%) to yield Methyl 4-
Oxotetrahydrothiophene-3-carboxylate.

Below is a graphical representation of the synthesis workflow.
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Synthesis of Methyl 4-Oxotetrahydrothiophene-3-carboxylate

Step 1: Michael Addition

Step 2: Dieckmann Condensation

Work-up and Purification

Methyl Acrylate

Reaction at 50°C, 2h

Methyl Mercaptoacetate Piperidine (catalyst)

Methyl 3-((methoxycarbonyl)methylthio)propionate

Reaction at 70-110°C, 18h

Lithium Methoxide in Toluene

Crude Product (Lithium Salt)

Acidification (1N HCl)

Extraction (DCM)

Column Chromatography

Methyl 4-Oxotetrahydrothiophene-3-carboxylate

Click to download full resolution via product page

Synthesis Workflow Diagram
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Chemical Reactivity
Methyl 4-Oxotetrahydrothiophene-3-carboxylate is a reactive molecule that can undergo

various chemical transformations, making it a key intermediate in the synthesis of diverse

compounds.

Preparation of Aminothiophenes: It can be converted to aminothiophene derivatives through

reaction with hydroxylamine hydrochloride.[5] This reaction proceeds via an oxime

intermediate.

Use in Neuroleptic Agent Synthesis: The compound is utilized in the preparation of novel

neuroleptic agents.[2]

Oxidation and Reduction: The sulfur atom can be oxidized to form sulfoxides and sulfones,

while the ketone group can be reduced to the corresponding alcohol.[3]

The following diagram illustrates the key reactions of Methyl 4-Oxotetrahydrothiophene-3-
carboxylate.

Reactivity of Methyl 4-Oxotetrahydrothiophene-3-carboxylate

Key Reactions

Methyl 4-Oxotetrahydrothiophene-3-carboxylate

Aminothiophene Derivatives

Hydroxylamine HCl

Neuroleptic Agents

Multi-step Synthesis

Sulfoxides / Sulfones

Oxidizing Agent

Secondary Alcohols

Reducing Agent
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Key Reactions Diagram
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Safety Information
Methyl 4-Oxotetrahydrothiophene-3-carboxylate is classified as harmful and an irritant.

Appropriate safety precautions must be taken during its handling and use.

Hazard Statements:[6]

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

Precautionary Statements:[6]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Always consult the Safety Data Sheet (SDS) for complete and detailed safety information

before handling this compound.[6][7][8][9]

Conclusion
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Methyl 4-Oxotetrahydrothiophene-3-carboxylate is a significant chemical intermediate with

a well-defined set of physical and chemical properties. Its versatile reactivity makes it a

cornerstone for the synthesis of various functionalized thiophene derivatives with potential

applications in medicinal chemistry and materials science. This guide provides essential

technical information to facilitate its safe and effective use in a research and development

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chembk.com [chembk.com]

2. Methyl 4-oxotetrahydrothiophene-3-carboxylate | 2689-68-1 [chemicalbook.com]

3. Methyl 4-methyl-3-oxotetrahydrothiophene-2-carboxylate | 2689-70-5 | Benchchem
[benchchem.com]

4. sigmaaldrich.com [sigmaaldrich.com]

5. METHYL 4-AMINOTHIOPHENE-3-CARBOXYLATE synthesis - chemicalbook
[chemicalbook.com]

6. synquestlabs.com [synquestlabs.com]

7. merckmillipore.com [merckmillipore.com]

8. sigmaaldrich.com [sigmaaldrich.com]

9. fishersci.com [fishersci.com]

To cite this document: BenchChem. ["Methyl 4-Oxotetrahydrothiophene-3-carboxylate"
physical and chemical properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b144383#methyl-4-oxotetrahydrothiophene-3-
carboxylate-physical-and-chemical-properties]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b144383?utm_src=pdf-body
https://www.benchchem.com/product/b144383?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/methyl%204-oxotetrahydrothiophene-3-carboxylate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3354748.htm
https://www.benchchem.com/product/b1354516
https://www.benchchem.com/product/b1354516
https://www.sigmaaldrich.com/SG/en/substance/bbemethyl4oxotetrahydrothiophene3carboxylate160192689681
https://www.chemicalbook.com/synthesis/methyl-4-aminothiophene-3-carboxylate.htm
https://www.chemicalbook.com/synthesis/methyl-4-aminothiophene-3-carboxylate.htm
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=6H00%2F6H66-1-Y1.pdf
https://www.merckmillipore.com/Web-CL-Site/es_ES/-/CLP/ShowDocument-File?ProductSKU=MDA_CHEM-821095&DocumentType=MSD&DocumentId=821095_SDS_MY_EN.PDF&DocumentUID=17707112&Language=EN&Country=MY&Origin=PDP
https://www.sigmaaldrich.com/US/en/sds/aldrich/t15601
https://www.fishersci.com/store/msds?partNumber=AA43634&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b144383#methyl-4-oxotetrahydrothiophene-3-carboxylate-physical-and-chemical-properties
https://www.benchchem.com/product/b144383#methyl-4-oxotetrahydrothiophene-3-carboxylate-physical-and-chemical-properties
https://www.benchchem.com/product/b144383#methyl-4-oxotetrahydrothiophene-3-carboxylate-physical-and-chemical-properties
https://www.benchchem.com/product/b144383#methyl-4-oxotetrahydrothiophene-3-carboxylate-physical-and-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144383?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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